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Compound of Interest

Compound Name:
Tetrahydrofuran, 2-(2-

chloroethoxy)

Cat. No.: B3044764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for

Tetrahydrofuran, 2-(2-chloroethoxy)- (CAS No. 14751-24-9). The information is compiled

from safety data sheets (SDS) and is intended to provide a comprehensive resource for

laboratory and research professionals.

Hazard Identification and Classification
Tetrahydrofuran, 2-(2-chloroethoxy)- is classified as a hazardous chemical. The primary

hazards are related to skin and eye irritation.

GHS Hazard Statements:

Causes skin irritation.

Causes serious eye irritation.

Precautionary Statements:

Prevention: Wash face, hands, and any exposed skin thoroughly after handling. Wear

protective gloves, clothing, eye protection, and face protection.
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Response:

Eyes: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Skin: IF ON SKIN: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

Storage: Store in a well-ventilated place. Keep container tightly closed.

Disposal: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Tetrahydrofuran, 2-(2-
chloroethoxy)- is presented in the table below for easy reference.

Property Value Source

Molecular Formula C6H11ClO2 Thermo Fisher Scientific

Molecular Weight 150.60 Thermo Fisher Scientific

Appearance Colorless Liquid Santa Cruz Biotechnology, Inc.

Boiling Point
78 - 80 °C / 172.4 - 176 °F @

14 mmHg
Thermo Fisher Scientific

Flash Point 88 °C / 190.4 °F Thermo Fisher Scientific

Density 1.127 g/cm3 Thermo Fisher Scientific

Safe Handling and Storage
Proper handling and storage are crucial to minimize the risks associated with Tetrahydrofuran,
2-(2-chloroethoxy)-.

Handling:
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Ensure adequate ventilation.

Wear personal protective equipment (PPE) as specified in Section 4.

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation.

Wash hands thoroughly after handling.

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.

Store away from strong oxidizing agents.

Personal Protective Equipment (PPE)
The following diagram outlines the recommended personal protective equipment when

handling Tetrahydrofuran, 2-(2-chloroethoxy)-.
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Personal Protective Equipment (PPE) Workflow

Handling Tetrahydrofuran,
2-(2-chloroethoxy)-

Engineering Controls
(e.g., Fume Hood)

Eye/Face Protection
(Goggles/Face Shield)

Skin and Body Protection
(Gloves, Lab Coat)

Respiratory Protection
(Use when ventilation is inadequate)

Safe Handling Complete

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment Workflow.

First Aid Measures
In case of exposure, immediate first aid is critical. The following table summarizes the

recommended first aid procedures.
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Exposure Route First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention if

symptoms occur.

Inhalation
Remove to fresh air. Get medical attention if

symptoms occur.

Ingestion

Clean mouth with water and drink plenty of

water afterward. Get medical attention if

symptoms occur.

The logical flow for responding to an exposure event is illustrated in the diagram below.
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First Aid Response Flowchart

Exposure Occurs

Assess Route of Exposure

Eye Contact:
Rinse with water for 15 mins

 Eye 

Skin Contact:
Wash with soap and water

 Skin 

Inhalation:
Move to fresh air

 Inhalation 

Ingestion:
Rinse mouth, drink water

 Ingestion 

Seek Medical Attention
(if irritation/symptoms persist)

Click to download full resolution via product page

Caption: First Aid Response Flowchart for Exposure.

Firefighting Measures and Accidental Release
Suitable Extinguishing Media:

Water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam.

Unsuitable Extinguishing Media:

No information available.

Specific Hazards Arising from the Chemical:
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Keep product and empty container away from heat and sources of ignition.

Hazardous combustion products include carbon monoxide (CO), carbon dioxide (CO2), and

hydrogen chloride gas.

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required.

Environmental Precautions: Should not be released into the environment.

Methods for Containment and Cleaning Up: Soak up with inert absorbent material and

dispose of as hazardous waste. Keep in suitable, closed containers for disposal.

The workflow for managing an accidental release is depicted below.
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Accidental Release Management Workflow

Accidental Release Occurs

Ensure Personal Safety
(Ventilate, wear PPE)

Contain Spill
(Use inert absorbent material)

Collect and Store Waste
(In suitable, closed containers)

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Accidental Release Management Workflow.

Toxicological Information
Currently, there is no available data on the acute and chronic toxicity of Tetrahydrofuran, 2-(2-
chloroethoxy)-. No components of this product present at levels greater than or equal to 0.1%

are identified as probable, possible or confirmed human carcinogens by IARC, ACGIH, NTP, or

OSHA. Further toxicological studies are required to fully characterize the health effects of this

compound.

Disposal Considerations
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Waste from residues and unused products should be considered hazardous waste. Disposal

should be in accordance with federal, state, and local environmental control regulations.

Contact a licensed professional waste disposal service to dispose of this material.

This technical guide is intended to provide essential safety and handling information. It is not a

substitute for a thorough review of the Safety Data Sheet (SDS) provided by the supplier and

adherence to all applicable safety regulations. Always prioritize a culture of safety in the

laboratory.

To cite this document: BenchChem. [Tetrahydrofuran, 2-(2-chloroethoxy)-: A Comprehensive
Technical Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044764#tetrahydrofuran-2-2-chloroethoxy-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b3044764#tetrahydrofuran-2-2-chloroethoxy-safety-and-handling-precautions
https://www.benchchem.com/product/b3044764#tetrahydrofuran-2-2-chloroethoxy-safety-and-handling-precautions
https://www.benchchem.com/product/b3044764#tetrahydrofuran-2-2-chloroethoxy-safety-and-handling-precautions
https://www.benchchem.com/product/b3044764#tetrahydrofuran-2-2-chloroethoxy-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3044764?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

